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Compound of Interest

Compound Name: ATTO 488 NHS ester

Cat. No.: B12371995

Introduction

ATTO 488 is a hydrophilic fluorescent label characterized by its strong absorption, high
fluorescence quantum yield, and exceptional photostability.[1][2][3] These properties make it
highly suitable for a range of applications, including high-resolution microscopy (PALM,
dSTORM, STED), flow cytometry (FACS), and fluorescence in-situ hybridization (FISH).[1][2][3]
The N-hydroxysuccinimidyl (NHS) ester functional group of ATTO 488 allows for its efficient and
covalent labeling of primary amines (R-NH2) on molecules such as proteins, peptides, and
amino-modified oligonucleotides.[4][5] This document provides a detailed protocol for the
preparation of ATTO 488 NHS ester stock solutions using anhydrous dimethyl sulfoxide
(DMSO), a common solvent for this purpose.[1][2][4]

Key Considerations

o Purity of Reagents: The use of anhydrous and amine-free DMSO is critical for the stability
and reactivity of the ATTO 488 NHS ester.[1][2] The presence of water will lead to the
hydrolysis of the NHS ester, rendering it inactive, while amine-containing contaminants will
compete for reaction with the dye.[1][6]

e Moisture Sensitivity: ATTO 488 NHS ester is moisture-sensitive.[1] It is essential to allow the
vial to equilibrate to room temperature before opening to prevent moisture condensation.[1]

¢ Solution Stability: Stock solutions of ATTO 488 NHS ester in DMSO should ideally be
prepared fresh immediately before use.[1][2][6] While some protocols suggest that the
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solution can be stored for a limited time at -20°C, extended storage may reduce its activity.[4]

[7] It is advisable to aliquot any remaining solution into single-use volumes to avoid repeated

freeze-thaw cycles.[4]

» Light Sensitivity: ATTO 488 and its conjugates are light-sensitive. All steps involving the

handling of the dye and its solutions should be performed with protection from light.[1][5]

Quantitative Data Summary

Parameter

Value

Source(s)

Solvent

Anhydrous, amine-free
Dimethyl Sulfoxide (DMSO)

[1](21[4]

Recommended Stock

Concentration

2 mM to 10 mM (or 2 mg/mL to
10 mg/mL)

[2114](5][7]

Storage Temperature (Solid
Dye)

-20°C

[1]5]

Storage Temperature (Stock

Solution)

-20°C (short-term, aliquoted)

[41051[7]

Stock Solution Stability

Prepare fresh for best results;
can be stored for up to two
weeks at -20°C

[417]

Excitation Maximum (Aex)

~500-501 nm

[1](3]

Emission Maximum (Aem)

~520-523 nm

[1]3]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. leica-microsystems.com [leica-microsystems.com]
e 2. sigmaaldrich.com [sigmaaldrich.com]

o 3. AATOM(TM) 488 NHS ester | AAT Bioquest | Biomol.com [biomol.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12371995?utm_src=pdf-body-img
https://www.benchchem.com/product/b12371995?utm_src=pdf-custom-synthesis
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20488.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/357/197/41698dat.pdf
https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/aatom-tm-488-nhs-ester-abd-2815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 4. docs.aathio.com [docs.aathio.com]

¢ 5. leica-microsystems.com [leica-microsystems.com]
e 6. spectra.arizona.edu [spectra.arizona.edu]

e 7. jenabioscience.com [jenabioscience.com]

 To cite this document: BenchChem. [Application Notes: Preparation of ATTO 488 NHS Ester
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371995#preparing-atto-488-nhs-ester-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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